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Compound of Interest

Compound Name: Lithium salicylate

Cat. No.: B1592833 Get Quote

This technical guide provides a comprehensive overview of the chemical, physical, and

biological properties of lithium salicylate, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical and Physical Properties
Lithium salicylate is the lithium salt of salicylic acid.[1] It is commercially available, typically as

a white to off-white crystalline powder.[2] The compound exists in both anhydrous and

monohydrate forms. It is known to be hygroscopic, meaning it readily absorbs moisture from

the air.[2]

Molecular Formula and Weight
The fundamental properties of both the anhydrous and monohydrate forms of lithium
salicylate are summarized below.
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Property
Anhydrous Lithium
Salicylate

Lithium Salicylate
Monohydrate

Molecular Formula C₇H₅LiO₃[3][4] C₇H₇LiO₄[5]

Molecular Weight 144.05 g/mol [6][7] 162.1 g/mol [5]

IUPAC Name lithium;2-hydroxybenzoate[8]
lithium;2-

hydroxybenzoate;hydrate[5]

CAS Number 552-38-5[3][4] 75575-50-7[5]

Physicochemical Data
Key physicochemical data for lithium salicylate are presented in the following table, providing

essential information for its handling, formulation, and analysis.

Property Value

Appearance White to off-white crystalline powder[2]

Melting Point >350 °C[2][9]

Solubility
Soluble in water and ethanol; slightly soluble in

non-polar organic solvents[2]

Density 1.428 g/cm³ at 20°C

Spectroscopic and Crystallographic Data
Spectroscopic and crystallographic analyses are crucial for the structural elucidation and

confirmation of lithium salicylate's identity and purity.

Spectroscopic Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29404840/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5328671/
https://m.chemicalbook.com/SpectrumEN_552-38-5_13CNMR.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5751514/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/518026
https://m.chemicalbook.com/SpectrumEN_552-38-5_13CNMR.htm
https://www.fishersci.ca/shop/products/lithium-salicylate-tech-thermo-scientific/p-7050729
https://m.chemicalbook.com/SpectrumEN_552-38-5_13CNMR.htm
https://pubmed.ncbi.nlm.nih.gov/29404840/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5328671/
https://m.chemicalbook.com/SpectrumEN_552-38-5_13CNMR.htm
https://www.benchchem.com/product/b1592833?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4063499/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4063499/
https://www.cookechem.com/Detail/A5271212.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4063499/
https://www.benchchem.com/product/b1592833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Description

¹H NMR

¹H NMR spectra for lithium salicylate are

available and have been recorded in DMSO-d₆.

[10] Key resonances are observed for the

aromatic protons of the salicylate moiety.

¹³C NMR

¹³C NMR spectral data for lithium salicylate is

also available, showing distinct signals for the

eight carbon atoms in its structure, including the

carboxyl and phenolic carbons.[5][11]

FT-IR

The FT-IR spectrum of lithium salicylate displays

characteristic absorption bands. These include a

broad peak for the O-H stretch, sharp peaks for

C=C aromatic stretching, and strong bands

corresponding to the carboxylate (C=O)

stretching vibrations.[12]

Mass Spectrometry

Lithium salicylate has been utilized as a matrix

in Matrix-Assisted Laser Desorption/Ionization

Mass Spectrometry (MALDI-MS) for the analysis

of hydrocarbons and wax esters, where it

facilitates the formation of [M+Li]⁺ adducts.[13]

Crystallographic Data
The crystal structure of lithium salicylate monohydrate has been determined by X-ray

diffraction.[14] It crystallizes in a layer structure.[3][14]

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c[3][14]

Unit Cell Dimensions
a = 13.1148 Å, b = 4.6992 Å, c = 12.8071 Å, β =

107.900°[5]
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Experimental Protocols
Synthesis of Lithium Salicylate
A common laboratory-scale synthesis of lithium salicylate involves the neutralization of

salicylic acid with a lithium base, such as lithium hydroxide.

Materials:

Salicylic acid

Lithium hydroxide monohydrate

Deionized water

Ethanol

Procedure:

Dissolve a calculated molar equivalent of salicylic acid in a minimal amount of ethanol.

In a separate vessel, prepare an aqueous solution of a molar equivalent of lithium hydroxide

monohydrate.

Slowly add the lithium hydroxide solution to the salicylic acid solution with constant stirring.

The reaction mixture can be gently heated to ensure the completion of the neutralization

reaction.

The resulting solution contains dissolved lithium salicylate.

The product can be isolated by evaporation of the solvents under reduced pressure.

Purification by Recrystallization
Lithium salicylate can be purified by recrystallization from a suitable solvent system, such as

ethanol-water.

Procedure:
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Dissolve the crude lithium salicylate in a minimum amount of hot ethanol.

If impurities are present, the hot solution can be filtered to remove any insoluble material.

Slowly add hot deionized water to the ethanol solution until turbidity is observed.

Allow the solution to cool slowly to room temperature to promote the formation of well-

defined crystals.

Further cooling in an ice bath can maximize the yield of the purified crystals.

Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol.

Dry the purified lithium salicylate crystals in a vacuum oven.

Biological Activity and Signaling Pathways
Lithium salts are well-established as mood stabilizers for the treatment of bipolar disorder.[15]

The therapeutic effects of lithium are attributed to its modulation of several intracellular

signaling pathways.

Inhibition of Glycogen Synthase Kinase-3β (GSK-3β)
A primary mechanism of lithium's action is the direct and indirect inhibition of GSK-3β.[6][15]

This inhibition leads to the stabilization of β-catenin, which can then translocate to the nucleus

and regulate gene expression, promoting neuroprotective effects.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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